N-(cyclopropylmethyl)-2,4,5-trimethylfuran-3-carboxamide

• IUPAC Name: N-(cyclopropylmethyl)-2,4,5-trimethylfuran-3-carboxamide
• InChI: InChI=1S/C12H17NO2/c1-7-8(2)15-9(3)11(7)12(14)13-6-10-4-5-10/h10H,4-6H2,1-3H3,(H,13,14)
• InChI Key: MATMZOFVEKYXQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=C1C(=O)NCC2CC2)C)C
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol

Description

N-(cyclopropylmethyl)-2,4,5-trimethylfuran-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to a class of compounds called furan carboxamides, which have been found to exhibit various biological activities.

Scientific Research Applications

N-(cyclopropylmethyl)-2,4,5-trimethylfuran-3-carboxamide has been found to exhibit various biological activities. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, this compound has been found to have potential applications in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.

Mechanism of Action

The mechanism of action of N-(cyclopropylmethyl)-2,4,5-trimethylfuran-3-carboxamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the production of pro-inflammatory cytokines and prostaglandins. Additionally, it may modulate the activity of ion channels, such as voltage-gated sodium channels, which are involved in pain perception.
Biochemical and Physiological Effects:
N-(cyclopropylmethyl)-2,4,5-trimethylfuran-3-carboxamide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. Additionally, this compound has been found to have neuroprotective effects and may improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using N-(cyclopropylmethyl)-2,4,5-trimethylfuran-3-carboxamide in lab experiments is that it exhibits a wide range of biological activities, making it useful for studying various disease models. Additionally, this compound has been found to have low toxicity, making it a safe option for in vivo studies. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(cyclopropylmethyl)-2,4,5-trimethylfuran-3-carboxamide. One area of interest is the development of new derivatives of this compound with improved biological activities. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, studies on the pharmacokinetics and pharmacodynamics of N-(cyclopropylmethyl)-2,4,5-trimethylfuran-3-carboxamide are needed to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of N-(cyclopropylmethyl)-2,4,5-trimethylfuran-3-carboxamide involves the condensation of cyclopropylmethylamine with 2,4,5-trimethylfuran-3-carboxylic acid in the presence of a coupling agent such as EDCI or DCC. The resulting product is then purified by column chromatography to obtain the pure compound.